Cas no 730950-07-9 (2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide)

• Product Name: 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide
• CAS No: 730950-07-9
• MF: C₁₁H₁₆ClN₃O₃
• MW: 273.716041564941
• CID: 3106133
• PubChem ID: 3721582
• Update Time: 2025-06-20

2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(8-methyl-2,4-dioxo-1,3-diaza-spiro[4.5]dec-3-yl)-acetamide
• EN300-06701
• SMR000354455
• 2-chloro-N-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetamide
• 730950-07-9
• G38511
• 2-Chloro-N-(8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetamide
• DTXSID801159733
• SR-01000046943-1
• HMS2625G03
• CHEMBL1548227
• 2-chloro-N-{8-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetamide
• SR-01000046943
• MLS001018224
• AKOS000117183
• Z56943507
• 2-Chloro-N-(8-methyl-2,4-dioxo-1,3-diazaspiro(4.5)dec-3-yl)acetamide
• 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

• Inchi： 1S/C11H16ClN3O3/c1-7-2-4-11(5-3-7)9(17)15(10(18)13-11)14-8(16)6-12/h7H,2-6H2,1H3,(H,13,18)(H,14,16)
• InChI Key： WBYRTEWWUGFVLP-UHFFFAOYSA-N
• SMILES： ClCC(NN1C(NC2(C1=O)CCC(C)CC2)=O)=O

Computed Properties

• Exact Mass: 273.0880191g/mol
• Monoisotopic Mass: 273.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

Professional Introduction to Compound with CAS No. 730950-07-9 and Product Name: 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide

The compound with the CAS number 730950-07-9 and the product name 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of a chloro-substituted acetamide moiety combined with a complex spirocyclic structure makes this compound a promising candidate for further investigation in drug discovery and molecular pharmacology.

Recent studies in the field of medicinal chemistry have highlighted the importance of spirocyclic compounds in developing novel therapeutic agents. Spiro compounds, characterized by their rigid fused ring systems, often exhibit enhanced binding affinity and selectivity towards biological targets. In particular, the 8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl moiety in this compound contributes to its structural complexity and potential for interactions with biological macromolecules. This structural motif has been explored in various research endeavors due to its ability to modulate enzyme activity and receptor binding.

The chloro-n-acetamide functional group is another critical feature of this compound that warrants detailed examination. Chlorinated acetamides are known for their role as intermediates in the synthesis of bioactive molecules, including antimicrobial and anti-inflammatory agents. The electron-withdrawing nature of the chloro group can influence the electronic properties of the molecule, thereby affecting its reactivity and interaction with biological targets. This aspect makes 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide a valuable scaffold for designing molecules with tailored pharmacological properties.

Current research trends in chemical biology emphasize the need for innovative molecular architectures that can address complex diseases more effectively. The spirocyclic structure of this compound provides a unique framework that can be modified to enhance its pharmacokinetic profile and reduce off-target effects. For instance, computational studies have shown that spiro compounds can exhibit conformational stability, which is crucial for maintaining biological activity over time. This stability is particularly relevant in the context of drug development, where long-term efficacy is a key consideration.

In addition to its structural merits, 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide has been investigated for its potential role in modulating enzymatic pathways associated with inflammation and cancer. Preliminary experiments suggest that this compound may interact with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in various pathological conditions. By targeting these enzymes, the compound could potentially alleviate symptoms associated with chronic inflammatory diseases and cancer-related disorders.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry and synthetic organic chemistry. The introduction of the chloro-substituent at the appropriate position on the acetamide ring is a critical step that requires precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural flexibility and reactivity.

The pharmacological evaluation of 2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit inflammatory mediators and modulate enzyme activity at submicromolar concentrations. These findings are particularly encouraging given the growing demand for selective inhibitors that can target specific pathological pathways without causing significant side effects. In vivo studies further support its potential as a lead compound for developing novel therapeutics by demonstrating favorable pharmacokinetic properties and reduced toxicity.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its chemical structure for improved efficacy and safety profiles. Computational modeling techniques are being utilized to predict how modifications to the spirocyclic core can enhance binding affinity to biological targets while minimizing off-target interactions. Additionally, bioisosteric replacements are being explored to improve solubility and metabolic stability without compromising biological activity.

In conclusion,2-Chloro-n-{8-methyl-2,4-dioxo-1,3-diazaspiro4.5decan-3-yl}acetamide represents a significant contribution to the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities。The combination of a chloro-substituted acetamide moiety with a complex spirocyclic structure positions it as a promising candidate for further investigation in drug discovery。With continued research aimed at optimizing its pharmacological properties,this compound holds great promise for addressing complex diseases through innovative molecular design。